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Compound of Interest

1-Cbz-Amino-2-
Compound Name:
methylaminoethane hydrochloride

Cat. No. B2895358

A definitive International Union of Pure and Applied Chemistry (IUPAC) name for a singular,
widely recognized compound with the molecular formula C11H17CIN202 cannot be
conclusively established through database searches. This ambiguity precludes the
development of a comprehensive technical guide as the identity of the core subject remains
undetermined.

Molecular formulas, such as C11H17CIN202, describe the elemental composition of a
molecule but do not delineate its unique structural arrangement. Consequently, a single
molecular formula can represent numerous constitutional isomers, each a distinct compound
with its own specific IUPAC name, chemical structure, and corresponding pharmacological and
toxicological profile.

Our extensive search of chemical databases, including PubChem, yielded compounds with
similar but not identical molecular formulas. For instance, entries exist for CL1H7CIN202,
C11H17CIN202S, and C12H11CIN202, none of which match the specified formula. This
suggests that C11H17CIN202 may correspond to a less common research chemical, a novel
compound not yet widely cataloged, or a specific isomer that requires more detailed structural
information for proper identification.

The Importance of Unambiguous Identification
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In the realms of scientific research and drug development, precise molecular identification is
paramount. The biological activity of a compound is intrinsically linked to its three-dimensional
structure. Even subtle differences in the arrangement of atoms, as seen in isomers, can lead to
vastly different physiological effects, ranging from therapeutic efficacy to severe toxicity.

Therefore, to proceed with the creation of an in-depth technical guide that meets the rigorous
standards of scientific integrity, a more specific identifier for the molecule of interest is required.

Path Forward: Providing Specific Identifiers

To enable the generation of the requested technical whitepaper, we kindly request that you
provide one of the following identifiers for the compound with the molecular formula
C11H17CIN202:

o A Common or Trivial Name: Many compounds, particularly those in later stages of drug
development, are referred to by shorter, non-systematic names.

o A CAS (Chemical Abstracts Service) Registry Number: This unique numerical identifier is
assigned to every chemical substance described in the open scientific literature and ensures
unambiguous identification.

o A Chemical Structure: A 2D or 3D representation of the molecule's structure will allow for the
determination of its precise IUPAC name and a thorough investigation of its properties.

Upon receipt of a specific identifier, we will be able to proceed with a comprehensive analysis,
including its physicochemical properties, mechanism of action, relevant signaling pathways,
and established experimental protocols, and structure the findings into the requested in-depth
technical guide.

« To cite this document: BenchChem. [Unraveling the Molecular Identity of C11H17CIN202: A

Prerequisite for In-Depth Analysis]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2895358#iupac-name-for-c11h17cIn202]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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